2-{3-[2-(3-methoxyphenyl)-2-oxoethoxy]phenyl}-5-methylhexahydro-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-[3-[2-(3-methoxyphenyl)-2-oxoethoxy]phenyl]-5-methyl-3a,4,5,6,7,7a-hexahydroisoindole-1,3-dione
• InChI: InChI=1S/C24H25NO5/c1-15-9-10-20-21(11-15)24(28)25(23(20)27)17-6-4-8-19(13-17)30-14-22(26)16-5-3-7-18(12-16)29-2/h3-8,12-13,15,20-21H,9-11,14H2,1-2H3
• InChI Key: GTGBHQGKSNTZNE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2C(C1)C(=O)N(C2=O)C3=CC(=CC=C3)OCC(=O)C4=CC(=CC=C4)OC
• Molecular Formula: C24H25NO5
• Molecular Weight: 407.5 g/mol

Description

The compound 2-{3-[2-(3-methoxyphenyl)-2-oxoethoxy]phenyl}-5-methylhexahydro-1H-isoindole-1,3(2H)-dione features a hexahydro-isoindole-dione core substituted with a 3-methoxyphenyl-oxoethoxy group at position 2 and a methyl group at position 3. Its structure combines a partially hydrogenated isoindole-dione scaffold with aromatic and aliphatic substituents, which may influence its physicochemical properties and biological activity.

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between the target compound and related isoindole-dione derivatives:

Compound Name / Structure	Substituents / Modifications	Key Properties / Applications	Reference
Target Compound : 2-{3-[2-(3-methoxyphenyl)-2-oxoethoxy]phenyl}-5-methylhexahydro-1H-isoindole-1,3(2H)-dione	- 3-Methoxyphenyl-oxoethoxy group - 5-Methyl group	Likely enhanced lipophilicity; potential CNS activity (inferred)	–
2-(2-Methoxyphenyl)-1H-isoindole-1,3(2H)-dione	- 2-Methoxyphenyl group - Non-hydrogenated core	Polymorphs reported; used in crystallography studies
1-(2-Methoxyphenyl)-1H-pyrrole-2,5-dione	- Pyrrole-dione core - 2-Methoxyphenyl group	Structural analog with varied ring system; synthetic intermediate
2-[[(5S)-2-Oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]-1H-isoindole-1,3(2H)-dione	- Morpholinyl-oxazolidinyl substituent	High purity (99.78%); m.p. 223°C; potential pharmaceutical use
Indenanofan (Pesticide)	- 3-Chlorophenyl-oxiranyl group	Agricultural herbicide; electron-withdrawing substituents
Benzofenap (Pesticide)	- 2,4-Dichloro-3-methylbenzoyl group	Photostable herbicide; broad-spectrum activity

Structural and Functional Analysis

A. Core Modifications

• Hexahydro-Isoindole vs.
• Pyrrole-Dione vs. Isoindole-Dione : The pyrrole-dione analog (1-(2-methoxyphenyl)-1H-pyrrole-2,5-dione ) lacks the fused benzene ring, reducing aromatic interactions but maintaining methoxyphenyl bioactivity .

B. Substituent Effects

• Methoxy Groups: The 3-methoxyphenyl group in the target compound is electron-donating, enhancing solubility in polar solvents compared to chlorophenyl groups in pesticides like indenanofan . However, methoxy substituents may reduce photostability under UV exposure .
• Methyl vs. Morpholinyl Groups : The 5-methyl group in the target compound increases lipophilicity, whereas the morpholinyl group in 2-[[(5S)-2-Oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]-1H-isoindole-1,3(2H)-dione introduces polarity and hydrogen-bonding capacity, reflected in its higher melting point (223°C) .